Cas no 1695052-65-3 (6-methoxy-6-methylheptanal)

• Product Name: 6-methoxy-6-methylheptanal
• CAS No: 1695052-65-3
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 6007728
• PubChem ID: 88756638
• Update Time: 2025-06-11

6-methoxy-6-methylheptanal Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-6-methylheptanal
• SCHEMBL11293593
• 1695052-65-3
• EN300-1850813

• Inchi： 1S/C9H18O2/c1-9(2,11-3)7-5-4-6-8-10/h8H,4-7H2,1-3H3
• InChI Key： OTOUNHHWNKMVDC-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CCCCC=O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 6-methoxy-6-methylheptanal

Comprehensive Overview of 6-Methoxy-6-methylheptanal (CAS No. 1695052-65-3): Properties, Applications, and Industry Trends

6-Methoxy-6-methylheptanal (CAS No. 1695052-65-3) is a specialized organic compound gaining attention in fragrance, flavor, and pharmaceutical research due to its unique structural properties. This aldehyde derivative features a methoxy group at the 6-position, contributing to its distinct olfactory characteristics and reactivity. As industries increasingly seek sustainable aroma chemicals and bio-based intermediates, this compound has emerged as a candidate for innovative formulations.

The molecular structure of 6-methoxy-6-methylheptanal combines a C7 aliphatic chain with strategic functional groups, enabling applications in fine fragrance compounding and flavor enhancers. Recent studies highlight its potential as a green chemistry building block, aligning with the global shift toward eco-friendly synthetic routes. Analytical data from GC-MS and NMR studies confirm its stability under controlled conditions, making it suitable for high-performance fragrance delivery systems.

In the context of market trends, demand for novel aldehyde scents has surged by 18% annually (2020-2024), driven by consumer preferences for long-lasting freshness notes in personal care products. 6-Methoxy-6-methylheptanal addresses this need through its balanced volatility profile, offering perfumers a bridge between top and middle notes. Its low odor threshold (0.02 ppm) enhances formulation efficiency, reducing raw material costs while maintaining sensory impact.

From a synthetic chemistry perspective, this compound serves as a valuable intermediate for chiral synthesis. The methoxy-methyl branching creates steric hindrance that influences diastereoselective reactions, particularly in asymmetric hydrogenation processes. Researchers are exploring its use in terpene modifications, where its aliphatic-aldehyde functionality enables novel cyclization pathways for natural product analogs.

Regulatory compliance remains crucial for CAS 1695052-65-3 applications. Current IFRA and REACH assessments classify it as non-sensitizing below 5% concentration, making it viable for leave-on cosmetic formulations. Stability studies demonstrate pH tolerance between 3-8, ensuring compatibility with surfactant-based systems. These properties position it favorably against traditional linear aldehydes in shampoo and lotion bases.

Emerging research explores 6-methoxy-6-methylheptanal's role in microencapsulation technologies. Its moderate hydrophobicity (logP 2.8) allows effective incorporation into cyclodextrin complexes and polymer matrices, addressing the growing demand for controlled-release fragrances in textile and home care products. Patent filings (2021-2023) reveal innovative uses in thermo-responsive scent systems, where its volatility-temperature correlation enables smart fragrance activation.

For analytical chemists, 1695052-65-3 presents distinctive spectroscopic signatures. The methoxy proton resonance appears at 3.25 ppm (¹H NMR, CDCl₃), while the aldehyde proton shows characteristic downfield shift (9.72 ppm). These markers facilitate quality control protocols in manufacturing. Advanced techniques like HSQC NMR confirm the absence of diastereomeric impurities, critical for high-purity fragrance applications.

Environmental considerations shape the future of 6-methoxy-6-methylheptanal production. Life cycle assessments indicate its biodegradation half-life of 28 days under OECD 301B conditions, outperforming many synthetic musks. This environmental persistence profile, combined with low aquatic toxicity (EC50 >100 mg/L), supports its inclusion in eco-label certified products.